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Compound of Interest

Compound Name:
3-nitro-4-(trifluoromethyl)benzoic

Acid

Cat. No.: B054900 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Nitro-4-(trifluoromethyl)benzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is

not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS provided

by the manufacturer and conduct a thorough, site-specific risk assessment before handling any

chemical.

Introduction
3-Nitro-4-(trifluoromethyl)benzoic acid (CAS No. 116965-16-3) is a chemical intermediate

utilized in the synthesis of more complex molecules, such as trifluoromethylated

(benzoxazolyl)actinocins.[1] Its molecular structure, featuring a nitro group and a trifluoromethyl

group, dictates its reactivity and toxicological profile. This guide provides comprehensive safety

and handling information to minimize risk and ensure a safe laboratory environment for all

personnel.

Chemical and Physical Properties
Understanding the fundamental properties of a substance is the first step in safe handling.
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Property Value Source

CAS Number 116965-16-3 [2][3]

Molecular Formula C8H4F3NO4 [1][2][3]

Molecular Weight 235.12 g/mol [1]

Appearance
Off-white to pale yellow

solid/powder
[1][4]

Melting Point 156-158 °C [1]

Purity Typically ≥99% [3]

Synonyms
4-(Trifluoromethyl)-3-

nitrobenzoic acid, 3NTF-BOA
[2][5]

Hazard Identification and Toxicology
This compound is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.

GHS Classification
The Globally Harmonized System (GHS) classification provides a clear picture of the potential

hazards.
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Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral 3
H301: Toxic if

swallowed
Danger

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
Warning

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
Warning

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation
2A

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
Warning

Source:[2]

Toxicological Summary
Acute Effects: The primary acute hazards are toxicity if swallowed and harm from skin

contact or inhalation.[2] It is a known irritant to the skin, eyes, and respiratory system.[2][5]

Chronic Effects: Information on long-term exposure is limited. As with many aromatic nitro

compounds, there is a potential for systemic effects, and the toxicological properties have

not been fully investigated.[4]

Experimental Protocols and Workflows
While specific experimental protocols for toxicological studies of this exact compound are not

publicly detailed, standardized OECD (Organisation for Economic Co-operation and

Development) guidelines are typically followed for chemical safety testing. The data presented

in the SDS are derived from such studies.
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Below are logical workflows for risk assessment and handling, which should be adapted into

site-specific Standard Operating Procedures (SOPs).

Risk Assessment Workflow
A risk assessment must be performed before any new experiment involving this compound.

This involves identifying hazards, evaluating risks, and implementing control measures.

Risk Assessment Protocol

Identify Hazards
(Review SDS)

Evaluate Exposure Potential
(Quantity, Duration, Task)

Assess Current Controls
(Fume Hood, PPE)

Determine Risk Level
(High/Medium/Low)

Implement Additional Controls
(e.g., Glovebox, Respirator)

High/Medium

Proceed with Experiment

Low Stop and Re-evaluate

Unacceptable
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Click to download full resolution via product page

Caption: A logical workflow for assessing risk before handling the compound.

Safe Handling and Personal Protective Equipment
(PPE)
Safe handling relies on a combination of engineering controls, administrative controls, and

appropriate PPE.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area.[4] A certified chemical

fume hood is mandatory for all procedures that may generate dust or aerosols.[6]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[7]

Personal Hygiene
Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4][8]

Do not eat, drink, or smoke in laboratory areas.[8]

Remove contaminated clothing immediately and wash it before reuse.[4]

Recommended Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b054900?utm_src=pdf-body-img
https://pim-resources.coleparmer.com/sds/96655.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Fluoro_4_nitrobenzaldehyde_oxime.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96655.pdf
https://westliberty.edu/health-and-safety/files/2010/02/3-Nitrobenzoic-acid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/3-Nitrobenzoic-acid.pdf
https://pim-resources.coleparmer.com/sds/96655.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[4]

[6]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, which

can lead to irritation and

systemic toxicity through

absorption.[4][6]

Skin/Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Minimizes the risk of accidental

skin contact.[4][6]

Respiratory Protection
NIOSH/MSHA approved

respirator.

Required when dusts are

generated, if ventilation is

inadequate, or if exposure

limits are exceeded.[4]

Safe Handling Workflow
This diagram outlines the standard operating procedure for safely using the compound in a

laboratory setting.
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Safe Handling Workflow

Preparation
- Conduct Risk Assessment

- Verify Fume Hood Operation

Don PPE
(Gloves, Goggles, Lab Coat)

Chemical Handling
- Work within Fume Hood

- Minimize Dust Generation

Segregate Waste
(Solid, Liquid, Sharps)

Decontaminate & Clean
- Clean work surfaces

- Wipe down equipment

Doff PPE
(Remove gloves last)

Personal Hygiene
- Wash hands thoroughly
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Emergency Response Plan: Accidental Exposure

Exposure Event

Route of Exposure?

Inhalation:
Move to fresh air

Inhalation

Skin Contact:
Rinse with water (15+ min)

Skin

Eye Contact:
Rinse with water (15+ min)

Eye

Ingestion:
Rinse mouth, call poison control

Ingestion

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

http://ww.chemblink.com/products/116965-16-3.htm
http://ww.chemblink.com/products/116965-16-3.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Fluoro_4_nitrobenzaldehyde_oxime.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/3-Nitrobenzoic-acid.pdf
https://www.benchchem.com/product/b054900#safety-and-handling-of-3-nitro-4-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b054900#safety-and-handling-of-3-nitro-4-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b054900#safety-and-handling-of-3-nitro-4-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b054900#safety-and-handling-of-3-nitro-4-trifluoromethyl-benzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054900?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

